Cas no 1607287-13-7 (2-Benzyl-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole)

• Product Name: 2-Benzyl-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole
• CAS No: 1607287-13-7
• MF: C₁₆H₁₈N₄S
• MW: 298.405921459198
• CID: 5869726
• PubChem ID: 84600218
• Update Time: 2025-06-08

2-Benzyl-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• AKOS016985934
• 2-Benzyl-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole
• 1-(5-BENZYL-1,3,4-THIADIAZOL-2-YL)-4-(PROP-2-YN-1-YL)PIPERAZINE
• Z1652145265
• EN300-26623035
• 1607287-13-7

• Inchi： 1S/C16H18N4S/c1-2-8-19-9-11-20(12-10-19)16-18-17-15(21-16)13-14-6-4-3-5-7-14/h1,3-7H,8-13H2
• InChI Key： DHPOOXMJEXXNLR-UHFFFAOYSA-N
• SMILES： S1C(CC2C=CC=CC=2)=NN=C1N1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 298.12521776g/mol
• Monoisotopic Mass: 298.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.5Ų

Additional information on 2-Benzyl-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole

Comprehensive Overview of 2-Benzyl-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole (CAS No. 1607287-13-7)

The compound 2-Benzyl-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole (CAS No. 1607287-13-7) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This thiadiazole derivative combines a benzyl group with a prop-2-ynylpiperazine moiety, making it a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted therapy development.

In recent years, the demand for small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine. The 1,3,4-thiadiazole core of this compound is known for its electron-rich properties, enabling interactions with biological targets such as enzymes and receptors. Its piperazine linker enhances solubility and bioavailability, addressing a common challenge in drug design. These attributes make CAS No. 1607287-13-7 a candidate for studies related to neurodegenerative diseases and cancer therapeutics, topics frequently searched in academic and industry circles.

From a synthetic chemistry perspective, the prop-2-ynyl group offers opportunities for click chemistry applications, a technique widely adopted in bioconjugation and polymer science. This aligns with the growing interest in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to functionalize complex molecules. The compound’s benzyl-thiadiazole framework also resonates with studies on antioxidant and anti-inflammatory agents, which are hot topics in nutraceutical and cosmetic industries.

Analytical characterization of 2-Benzyl-5-(4-prop-2-ynylpiperazin-1-yl)-1,3,4-thiadiazole typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with regulatory standards, a critical consideration for labs focusing on QC/QA protocols. Additionally, computational modeling studies predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a frequent search query among medicinal chemists optimizing lead compounds.

The compound’s potential extends to material science, where its conjugated system could contribute to organic electronics or photocatalysts. This interdisciplinary appeal reflects broader trends in merging chemical biology with engineering solutions. As patent databases and scientific literature reveal, derivatives of 1,3,4-thiadiazole are increasingly patented for IoT sensor materials and energy storage devices, highlighting its commercial relevance.

In summary, CAS No. 1607287-13-7 represents a multifaceted compound bridging gaps between drug discovery, synthetic methodology, and advanced materials. Its structure-activity relationships (SAR) and molecular docking potential continue to inspire innovations across life sciences and technology sectors, answering the call for next-generation bioactive agents and smart materials in today’s research landscape.